BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 3-DIETHYLAMINOPHENOL

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety
protocols and logistical plans for 3-diethylaminophenol.

Chemical Profile and Hazards

3-Diethylaminophenol is a solid substance that is toxic if swallowed and may cause skin, eye,
and respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area to minimize exposure risks.

Physical and Chemical Properties

Appearance Grey to black solid[1][2]
Molecular Formula C10H15NO[1][2]

Molecular Weight 165.23 g/mol [2]

Melting Point 70-73 °C (158-163.4 °F)[2]
Boiling Point 170 °C (338 °F) at 15 mmHg[2]
Solubility Insoluble in water[1][4]

Flash Point 141 °C (285.8 °F)[2]
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Hazard ldentification

Hazard

Description

Acute Oral Toxicity

Toxic if swallowed[1][2]

Skin Corrosion/Irritation

Causes skin irritation[1][2][5]

Serious Eye Damage/Irritation

Causes serious eye irritation[1][2][5]

Specific Target Organ Toxicity

May cause respiratory irritation[1][2]

Operational Plan for Handling 3-

DIETHYLAMINOPHENOL

A systematic approach is essential when working with 3-diethylaminophenol. The following

step-by-step procedure ensures a safe operational workflow.

Pre-Experiment Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and exposure scenarios.

e Fume Hood: All handling of 3-diethylaminophenol must be performed in a certified

chemical fume hood to ensure adequate ventilation.[3][6]

o PPE Inspection: Before starting, inspect all personal protective equipment for integrity. This

includes:

o Eye Protection: Wear chemical safety goggles or a face shield.[2][6]

o Hand Protection: Wear appropriate chemical-resistant gloves.[2][6]

o Body Protection: A lab coat or other protective clothing is mandatory to prevent skin

exposure.[2][6]

o Respiratory Protection: If there is a risk of dust inhalation, use a NIOSH-approved

respirator with an appropriate cartridge.[2][4]
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e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[2]

Handling and Experimental Procedure

o Weighing and Transfer:
o Minimize the generation of dust when weighing the solid.[3]
o Use a spatula for transfers.
o Close the container immediately after use.[6]
e Dissolving: When dissolving, add the solid to the solvent slowly to avoid splashing.

» Reactions: Be aware that 3-diethylaminophenol is incompatible with strong oxidizing
agents and strong bases.[2][3][6] Reactions with acids are exothermic.[4]

e Heating: The substance is heat-sensitive.[2] Avoid excessive heating.

Post-Experiment Procedures

e Decontamination:

o Wipe down the work area in the fume hood with a suitable solvent (e.g., alcohol) followed
by soap and water.[1][4]

o Decontaminate all equipment that came into contact with the chemical.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[2]

Emergency Procedures

e Spill Response:

o In case of a small spill, dampen the solid material with alcohol and transfer it to a suitable
container for disposal.[1][4]
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o Use absorbent paper dampened with alcohol to clean up any remaining material.[1][4]
o Seal all contaminated materials in a vapor-tight plastic bag for disposal.[1][4]

o For larger spills, evacuate the area and follow emergency response protocols. Isolate the
spill area for at least 25 meters for solids.[1]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[2][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]
Remove contaminated clothing.[6]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[2][4]

o Ingestion: If swallowed, call a poison control center or doctor immediately.[2] Do not
induce vomiting.[6]

Disposal Plan

Proper disposal of 3-diethylaminophenol and its waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Collect any unused 3-diethylaminophenol and contaminated disposable
materials (e.g., gloves, absorbent paper) in a designated, labeled hazardous waste
container.

 Liquid Waste: Solutions containing 3-diethylaminophenol should be collected in a separate,
labeled hazardous waste container for liquid chemical waste.

Container Labeling
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» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-DIETHYLAMINOPHENOL".

« Indicate the primary hazards (e.g., "Toxic").

Storage of Waste

o Store waste containers in a designated, well-ventilated, and secure waste accumulation
area.

o Keep containers tightly closed.[6]

Final Disposal

o Dispose of all waste containing 3-diethylaminophenol through an approved hazardous
waste disposal company.[2]

» Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Workflow for Safe Handling of 3-
DIETHYLAMINOPHENOL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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